4-oxo-6-(((5-propionamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 2-fluorobenzoate

• IUPAC Name: [4-oxo-6-[[5-(propanoylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]pyran-3-yl] 2-fluorobenzoate
• InChI: InChI=1S/C18H14FN3O5S2/c1-2-15(24)20-17-21-22-18(29-17)28-9-10-7-13(23)14(8-26-10)27-16(25)11-5-3-4-6-12(11)19/h3-8H,2,9H2,1H3,(H,20,21,24)
• InChI Key: LFXDFYBVVJEKBP-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC=CC=C3F
• Molecular Formula: C18H14FN3O5S2
• Molecular Weight: 435.5 g/mol

Description

4-oxo-6-(((5-propionamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 2-fluorobenzoate is a useful research compound. Its molecular formula is C18H14FN3O5S2 and its molecular weight is 435.44. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Compounds containing fluoro-substituted benzo[b]pyran and thiadiazoles have been explored for their anticancer properties. A study by Hammam et al. (2005) outlines the synthesis of fluoro-substituted benzo[b]pyran compounds demonstrating anticancer activity against human cancer cell lines, including lung, breast, and CNS cancer, at low concentrations compared to the reference drug 5-fluorodeoxyuridine (Hammam, El-Salam, Mohamed, & Hafez, 2005).

Antibacterial and Antimicrobial Agents

Derivatives of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones have shown promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis. Palkar et al. (2017) found that some of these compounds displayed significant antibacterial activity at non-cytotoxic concentrations, highlighting their potential as novel antibacterial agents (Palkar, Patil, Hampannavar, Shaikh, Patel, Kanhed, Yadav, & Karpoormath, 2017).

Fungicidal Applications

Compounds with thiadiazole structures have also been assessed for their fungicidal activities. Chen, Li, and Han (2000) synthesized a series of thiadiazole derivatives that exhibited high fungicidal activity against Rhizoctonia solani, a major disease-causing agent in rice (Chen, Li, & Han, 2000).

Antimicrobial and Antioxidant Properties

Research by Desai, Rajpara, and Joshi (2013) on fluorobenzamides containing thiazole and thiazolidine demonstrated significant antimicrobial activity against a range of bacterial and fungal strains. These compounds, especially those with a fluorine atom at the 4th position of the benzoyl group, showed enhanced antimicrobial activity (Desai, Rajpara, & Joshi, 2013).